molecular formula C24H26O9 B3056512 3,4,5-Trimethoxycinnamic acid anhydride CAS No. 71989-97-4

3,4,5-Trimethoxycinnamic acid anhydride

Cat. No. B3056512
CAS RN: 71989-97-4
M. Wt: 458.5 g/mol
InChI Key: IACNKWPFTWDNDK-FIFLTTCUSA-N
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Description

3,4,5-Trimethoxycinnamic acid is a phenylpropanoid isolated from the roots of Polygala tenuifoliaWILLD . It has anti-stress effects and can prolong the sleeping time in animals . It increases the expression of GAD65 and γ-subunit of GABAA receptor, but shows no effect on the amounts of α-, β-subunits .


Synthesis Analysis

The synthesis of 3,4,5-Trimethoxycinnamic acid has been carried out to produce drug-like candidates with a broad range of medicinal properties . The yield of the synthesis process is reported to be 85% .


Molecular Structure Analysis

The molecular formula of 3,4,5-Trimethoxycinnamic acid is C12H14O5 . Its average mass is 238.237 Da and its mono-isotopic mass is 238.084122 Da .


Physical And Chemical Properties Analysis

3,4,5-Trimethoxycinnamic acid is a solid substance . and its storage temperature is between -80 and -20 degrees Celsius .

Scientific Research Applications

Metabolism and Biological Activities

Research has shown that 3,4,5-trimethoxycinnamic acid and related compounds undergo metabolic transformations in organisms, such as rats, involving processes like hydrogenation, O-demethylation, and conjugation with glucuronides or sulphates (Meyer & Scheline, 1972). These metabolic pathways suggest potential roles in biological systems, possibly affecting various physiological and pharmacological responses.

Stress and Neurological Effects

A study demonstrated that 3,4,5-trimethoxycinnamic acid could ameliorate stress-induced anxiety and depression in mice, indicating its potential therapeutic value for mental health conditions (Leem & Oh, 2015). This effect was associated with changes in behavioral patterns and neurochemical alterations in the brain, suggesting a complex interaction with central nervous system pathways.

Cholinesterase Inhibition

A series of 3,4,5-trimethoxycinnamates were evaluated for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in neurotransmitter degradation. Certain derivatives showed selective inhibition, hinting at potential applications in treating diseases characterized by cholinergic dysfunction, such as Alzheimer's disease (Kos et al., 2021).

Mechanism of Action

The compound 3,4,5-trimethoxycinnamic acid (TMCA) has shown anti-stress effects . Its derivatives have been investigated for their anxiolytic effects using immobilization and electric shock-induced stress in rats . These derivatives ameliorated anxiety in mice and rats .

Safety and Hazards

3,4,5-Trimethoxycinnamic acid is classified as non-combustible solids . It’s recommended to use personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves when handling this compound .

Future Directions

There is an urgent need for medicinal chemists to further exploit the precursor in developing chemical entities with promising bioactivity and druggability . This includes research on chemical syntheses and modifications .

properties

IUPAC Name

[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl] (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26O9/c1-27-17-11-15(12-18(28-2)23(17)31-5)7-9-21(25)33-22(26)10-8-16-13-19(29-3)24(32-6)20(14-16)30-4/h7-14H,1-6H3/b9-7+,10-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IACNKWPFTWDNDK-FIFLTTCUSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C=CC(=O)OC(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)OC(=O)/C=C/C2=CC(=C(C(=C2)OC)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26O9
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

458.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

71989-97-4
Record name 3',4',5'-Trimethoxycinnamic anhydride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071989974
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3',4',5'-trimethoxycinnamic anhydride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.069.316
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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